Cas no 1311279-23-8 (Ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate)

• Product Name: Ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate
• CAS No: 1311279-23-8
• MF: C₁₄H₁₆ClF₃N₂O₂
• MW: 336.737253189087
• CID: 4693719
• Update Time: 2025-06-12

Ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1'-(6-chloro-4-(trifluoromethyl)pyridin-2-yl)isonipecotate
• ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate
• Ethyl 1-[6-chloro-4-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate
• PC400659
• Ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate

• Inchi： 1S/C14H16ClF3N2O2/c1-2-22-13(21)9-3-5-20(6-4-9)12-8-10(14(16,17)18)7-11(15)19-12/h7-9H,2-6H2,1H3
• InChI Key： SHDFVGYIVKTKRM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)N1CCC(C(=O)OCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Topological Polar Surface Area: 42.4

Additional information on Ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate

Comprehensive Overview of Ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate (CAS No. 1311279-23-8)

Ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate (CAS No. 1311279-23-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine and pyridine backbone, is widely studied for its potential applications in drug discovery and crop protection. The presence of a trifluoromethyl group and a chloro substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for designing novel heterocyclic compounds, which are pivotal in developing targeted therapies for various diseases. The compound's CAS No. 1311279-23-8 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key trends in organic chemistry is the exploration of sustainable synthesis methods. Ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate is often discussed in the context of green chemistry, where scientists aim to minimize environmental impact while maintaining high yields. Questions like "How to synthesize Ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate efficiently?" or "What are the applications of CAS No. 1311279-23-8 in medicinal chemistry?" are commonly encountered in search engines and AI-driven platforms.

The compound's structural features, such as the piperidine-4-carboxylate moiety, make it a versatile candidate for structure-activity relationship (SAR) studies. These studies are crucial for optimizing the efficacy of potential drug candidates. Additionally, the trifluoromethyl group is known to improve lipophilicity, a property highly sought after in pharmaceutical formulations.

From an industrial perspective, Ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate is often highlighted in patents and research papers focusing on agrochemicals. Its potential as a pesticide intermediate has been explored, with studies indicating its effectiveness in controlling pests while adhering to environmental regulations. The compound's CAS No. 1311279-23-8 is a frequent keyword in databases like SciFinder and Reaxys, underscoring its importance in chemical innovation.

In conclusion, Ethyl 1-[6-chloro-4-(trifluoromethyl)-2-pyridyl]piperidine-4-carboxylate (CAS No. 1311279-23-8) represents a critical intersection of pharmaceutical and agrochemical research. Its unique chemical properties and broad applicability make it a subject of ongoing investigation, aligning with contemporary trends in sustainable chemistry and drug development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.